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Compound of Interest

Compound Name: N-Methylmorpholine hydrochloride

CAS No.: 3651-67-0

Cat. No.: B1228857

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectral data for N-
Methylmorpholine hydrochloride (NMM-HCl), a compound of significant interest in organic

synthesis and pharmaceutical development. This document details expected Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside the

experimental protocols for their acquisition.

Chemical Structure and Properties
N-Methylmorpholine hydrochloride is the salt formed from the tertiary amine N-

methylmorpholine and hydrochloric acid.

Chemical Formula: C₅H₁₂ClNO

Molecular Weight: 137.61 g/mol

CAS Number: 3651-67-0
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Spectral Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The

following tables summarize the expected ¹H and ¹³C NMR spectral data for N-
Methylmorpholine hydrochloride. It is important to note that the protonation of the nitrogen

atom significantly influences the chemical shifts of the neighboring protons and carbons

compared to the free base (N-Methylmorpholine).

Table 1: ¹H NMR Spectral Data of N-Methylmorpholine Hydrochloride

Chemical Shift (δ)
ppm

Multiplicity Number of Protons Assignment

~3.0 - 3.2 Singlet 3H N-CH₃

~3.2 - 3.5 Multiplet 4H N-CH₂

~3.8 - 4.1 Multiplet 4H O-CH₂

Note: Chemical shifts are approximate and can vary depending on the solvent and

concentration. The multiplets for the ring protons are due to complex spin-spin coupling.

Table 2: ¹³C NMR Spectral Data of N-Methylmorpholine Hydrochloride

Chemical Shift (δ) ppm Assignment

~45 - 48 N-CH₃

~52 - 55 N-CH₂

~65 - 68 O-CH₂

Note: Chemical shifts are approximate and can vary depending on the solvent and

concentration.

Infrared (IR) Spectroscopy
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IR spectroscopy provides information about the functional groups present in a molecule. The IR

spectrum of N-Methylmorpholine hydrochloride is characterized by the following key

absorption bands.

Table 3: IR Spectral Data of N-Methylmorpholine Hydrochloride

Wavenumber (cm⁻¹) Intensity Assignment

2950 - 3100 Strong C-H stretch (alkane)

2400 - 2700 Broad, Strong N⁺-H stretch (ammonium salt)

1450 - 1480 Medium CH₂ bend

1100 - 1150 Strong C-O-C stretch (ether)

1000 - 1050 Strong C-N stretch

Data sourced from the NIST Chemistry WebBook.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments. For N-Methylmorpholine hydrochloride, the mass spectrum would show the

molecular ion of the free base, N-Methylmorpholine, as the hydrochloride salt would dissociate

in the ion source.

Table 4: Expected Mass Spectrometry Data for N-Methylmorpholine

m/z Relative Intensity Assignment

101 Moderate
[M]⁺ (Molecular ion of N-

Methylmorpholine)

100 High [M-H]⁺

70 High [M-CH₂O]⁺

57 High [C₃H₇N]⁺

42 High [C₂H₄N]⁺
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Experimental Protocols
NMR Spectroscopy
Sample Preparation: A sample of N-Methylmorpholine hydrochloride (typically 5-10 mg) is

dissolved in a deuterated solvent (e.g., D₂O, DMSO-d₆) in a 5 mm NMR tube. The choice of

solvent is critical as it can influence chemical shifts.

Instrumentation and Data Acquisition: ¹H and ¹³C NMR spectra are typically recorded on a 300,

400, or 500 MHz spectrometer. For ¹H NMR, standard parameters include a 30° pulse width, a

relaxation delay of 1-2 seconds, and a sufficient number of scans to obtain a good signal-to-

noise ratio. For ¹³C NMR, a proton-decoupled sequence is used to simplify the spectrum, with a

wider spectral width and a longer acquisition time.

Infrared (IR) Spectroscopy
Sample Preparation: For solid samples like N-Methylmorpholine hydrochloride, the KBr

pellet method is commonly used. A small amount of the sample is ground with dry potassium

bromide (KBr) and pressed into a thin, transparent disk. Alternatively, Attenuated Total

Reflectance (ATR) can be used, where the sample is placed directly on the ATR crystal.

Instrumentation and Data Acquisition: A Fourier Transform Infrared (FTIR) spectrometer is used

to record the spectrum. A background spectrum of the KBr pellet or the empty ATR crystal is

first recorded and then subtracted from the sample spectrum. The spectrum is typically

scanned over the range of 4000-400 cm⁻¹.

Mass Spectrometry
Sample Preparation: A dilute solution of N-Methylmorpholine hydrochloride is prepared in a

suitable volatile solvent (e.g., methanol, acetonitrile).

Instrumentation and Data Acquisition: The sample is introduced into the mass spectrometer via

direct infusion or through a chromatographic system like Gas Chromatography (GC) or Liquid

Chromatography (LC). Electron Ionization (EI) is a common ionization technique for volatile

compounds. The mass analyzer (e.g., quadrupole, time-of-flight) separates the ions based on

their mass-to-charge ratio, and a detector records their abundance.
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Workflow Visualization
The logical flow of spectroscopic analysis for a chemical compound like N-Methylmorpholine
hydrochloride can be visualized as follows:

Compound Synthesis & Purification

Spectroscopic Analysis

Data Interpretation

Synthesis of N-Methylmorpholine HCl

Purification (e.g., Recrystallization)

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Structure Elucidation

Purity Assessment

Click to download full resolution via product page

Caption: Logical workflow for the spectroscopic analysis of a chemical compound.

This guide provides a foundational understanding of the spectral characteristics of N-
Methylmorpholine hydrochloride. Researchers are encouraged to consult spectral

databases and perform their own analyses for definitive characterization.
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To cite this document: BenchChem. [Spectroscopic Profile of N-Methylmorpholine
Hydrochloride: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228857/docs#spectroscopic-profile-of-n-
methylmorpholine-hydrochloride-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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